Cas no 898763-50-3 ([2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone)

[2-(2,5-Dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone is a fluorinated aromatic ketone derivative featuring a dihydropyrrole substituent. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, combining an electron-rich dihydropyrrole moiety with a fluorinated benzophenone scaffold. The presence of the fluorine atom enhances electrophilic reactivity, while the dihydropyrrole group offers potential for further functionalization. Its rigid yet modifiable framework makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for designing bioactive molecules. The compound's stability and synthetic versatility underscore its utility in developing novel heterocyclic compounds and fine chemicals.
[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone structure
898763-50-3 structure
Product Name:[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone
CAS No:898763-50-3
MF:C18H16FNO
MW:281.324148178101
MDL:MFCD03842888
CID:872580
PubChem ID:24725548
Update Time:2025-06-08

[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone
    • 2-FLUORO-2'-(3-PYRROLINOMETHYL) BENZOPHENONE
    • {2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(2-fluorophenyl)methanone
    • 1-{[2-(2-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
    • DTXSID10643942
    • MFCD03842888
    • AKOS016021055
    • (2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-fluorophenyl)methanone
    • 2-FLUORO-2'-(3-PYRROLINOMETHYL)BENZOPHENONE
    • 898763-50-3
    • MDL: MFCD03842888
    • Inchi: 1S/C18H16FNO/c19-17-10-4-3-9-16(17)18(21)15-8-2-1-7-14(15)13-20-11-5-6-12-20/h1-10H,11-13H2
    • InChI Key: IOHIHRKFKYYJHU-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(C1=CC=CC=C1CN1CC=CC1)=O

Computed Properties

  • Exact Mass: 281.12200
  • Monoisotopic Mass: 281.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.36640

[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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abcr
AB365564-2 g
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abcr
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abcr
AB365564-2g
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